Cas no 79-87-8 (2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide)

2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide structure
79-87-8 structure
Product Name:2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
CAS No:79-87-8
MF:C14H13ClN2O4S
MW:340.782021284103
CID:984922
PubChem ID:225706
Update Time:2025-04-20

2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
    • N-Ethyl-2-chloro-5-nitrobenzenesulfoanilide
    • NSC15371
    • 2-Chloro-N-ethyl-5-nitro-N-phenylbenzene-1-sulfonamide
    • Benzenesulfonanilide, 2-chloro-N-ethyl-5-nitro-
    • NSC-15371
    • 79-87-8
    • DTXSID801000182
    • Benzenesulfonamide, 2-chloro-N-ethyl-5-nitro-N-phenyl-
    • LZQPFRQJBCMKTR-UHFFFAOYSA-N
    • Inchi: 1S/C14H13ClN2O4S/c1-2-16(11-6-4-3-5-7-11)22(20,21)14-10-12(17(18)19)8-9-13(14)15/h3-10H,2H2,1H3
    • InChI Key: LZQPFRQJBCMKTR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1S(N(C1C=CC=CC=1)CC)(=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 340.0284558g/mol
  • Monoisotopic Mass: 340.0284558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 91.6Ų
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